N,N-diethyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide

• IUPAC Name: N,N-diethyl-2-(2-naphthalen-1-yl-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C21H25N5O2/c1-3-24(4-2)20(27)13-25-21(28)19-12-18(23-26(19)14-22-25)17-11-7-9-15-8-5-6-10-16(15)17/h5-11,14,18-19,23H,3-4,12-13H2,1-2H3
• InChI Key: FDBPYCLETJOVJE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=O)C2CC(NN2C=N1)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

N,N-diethyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide is a useful research compound. Its molecular formula is C21H21N5O2 and its molecular weight is 375.432. The purity is usually 95%.
The exact mass of the compound N,N-diethyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N,N-diethyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-diethyl-2-[2-(naphthalen-1-yl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Potential

A study highlighted the synthesis of naphthalene derivatives and their screening for inhibitory activity against HIV-1 and HIV-2. One derivative was found to be a potent inhibitor of HIV-1 replication in vitro, suggesting the compound's potential as a lead in antiviral agent development (Hamad et al., 2010).

Pharmacological Evaluation

Another research focused on the computational and pharmacological evaluation of novel derivatives for toxicity assessment, tumor inhibition, and anti-inflammatory actions. The study demonstrated that certain compounds exhibit good affinity and inhibitory effects on specific targets, indicating their potential in pharmacological applications (Faheem, 2018).

Insecticidal Activity

A study on the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm highlighted the potential use of such compounds in agricultural pest management (Fadda et al., 2017).

Anticonvulsant Activity

Research into novel naphthalen-2-yl acetate and 1,6-dithia-4,9-diazaspiro[4.4]nonane-3,8-dione derivatives demonstrated their potential as anticonvulsant agents. The compounds showed significant delay in the onset of convulsion and prolongation of survival time, indicating their promise for further development in this area (Ghareb et al., 2017).

Anticancer and Antimicrobial Activities

Studies have also explored the synthesis of new heterocycles incorporating an antipyrine moiety, with some compounds exhibiting anticancer and antimicrobial activities. These findings support the compound's potential utility in developing new therapeutic agents (Riyadh et al., 2013).